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Compound of Interest

Compound Name: DBPR116

Cat. No.: B15620305 Get Quote

Disclaimer: Specific safety data sheets (SDS) and official disposal procedures for DBPR116
are not publicly available at this time. The following guidance is based on general best

practices for the disposal of research chemicals and should be adapted in accordance with

your institution's specific environmental health and safety (EHS) protocols. Always consult with

your institution's EHS department for definitive procedures.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the proper disposal of the crystalline solid, DBPR116.

Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance.

General Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle

DBPR116 in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Step-by-Step Disposal Procedure for DBPR116
Waste Identification and Segregation:

Treat all DBPR116 waste as hazardous chemical waste.
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Do not mix DBPR116 waste with other chemical waste streams unless explicitly permitted

by your EHS department. Incompatible chemicals can react dangerously.

Segregate solid waste (e.g., contaminated vials, pipette tips, gloves) from liquid waste.

Waste Collection and Containerization:

Solid Waste: Collect solid DBPR116 waste in a designated, leak-proof, and clearly labeled

hazardous waste container. The container must be compatible with the chemical.

Liquid Waste: If DBPR116 is in a solution, collect it in a sealable, non-reactive container.

Do not fill the container to more than 90% capacity to allow for expansion.

Empty Containers: Triple-rinse empty containers that held DBPR116 with a suitable

solvent. Collect the rinsate as hazardous liquid waste.[1] After rinsing, deface the original

label and dispose of the container as directed by your institution's policies, which may

allow for disposal as regular trash.[1][2]

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name ("DBPR116"), and the specific contents and concentrations.[1]

Include the date the waste was first added to the container and the name of the principal

investigator or lab group.

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area.

Ensure the storage area is away from incompatible materials, heat sources, and drains.[1]

Disposal Request:

Once the waste container is full or ready for disposal, submit a hazardous waste pickup

request to your institution's EHS department.[3]
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Follow their specific procedures for scheduling and preparing for the pickup.

General Chemical Properties (Based on a Non-
Specific Solid Compound)
Note: The following data is from a safety data sheet for "DYNASAN 116" (glycerol tripalmitate)

and is provided for illustrative purposes only. It does not represent the specific properties of

DBPR116.

Property Value

Appearance Solid, White

Odor Odorless

Melting Point ~ 60 °C

Boiling Point Not determined

Flash Point > 55 °C

Explosive Properties Product is not explosive

Solubility Forms a slippery surface with water

[4]

Experimental Protocols
Detailed experimental protocols involving DBPR116 are not available in the provided search

results. For methodologies related to its use as an antagonist-to-agonist allosteric modulator of

the μ-opioid receptor, refer to scientific literature and publications.[5]
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Caption: Workflow for the proper disposal of DBPR116.
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Signaling Pathways
Diagrams of signaling pathways related to DBPR116's function are not available from the initial

information search. DBPR116 is described as an antagonist-to-agonist allosteric modulator of

the μ-opioid receptor.[5] Understanding its interaction would involve visualizing the G-protein

coupled receptor signaling cascade, which is a standard pathway in pharmacology textbooks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15620305?utm_src=pdf-body
https://www.benchchem.com/product/b15620305?utm_src=pdf-body
https://ttic.nhri.edu.tw/wp-content/uploads/2024/05/2024USBIO-abstract-DBPR116.pdf
https://www.benchchem.com/product/b15620305?utm_src=pdf-custom-synthesis
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/hazardous_waste_guide.pdf
https://www.haenseler.ch/userdata/custom_files/security_sheet/29065000_EN.pdf
https://ttic.nhri.edu.tw/wp-content/uploads/2024/05/2024USBIO-abstract-DBPR116.pdf
https://www.benchchem.com/product/b15620305#dbpr116-proper-disposal-procedures
https://www.benchchem.com/product/b15620305#dbpr116-proper-disposal-procedures
https://www.benchchem.com/product/b15620305#dbpr116-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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